Cas no 1259162-04-3 (5-(2,6-Dichloropyridine-3-sulfonamido)-2,4-difluorobenzoic acid)

• Product Name: 5-(2,6-Dichloropyridine-3-sulfonamido)-2,4-difluorobenzoic acid
• CAS No: 1259162-04-3
• MF: C₁₂H₆Cl₂F₂N₂O₄S
• MW: 383.154846668243
• CID: 6569854
• PubChem ID: 51129536
• Update Time: 2025-05-24

5-(2,6-Dichloropyridine-3-sulfonamido)-2,4-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(2,6-dichloropyridin-3-yl)sulfonylamino]-2,4-difluorobenzoic acid
• 5-(2,6-dichloropyridine-3-sulfonamido)-2,4-difluorobenzoic acid
• AKOS034746013
• 1259162-04-3
• Z968566252
• EN300-1194140
• 5-(2,6-Dichloropyridine-3-sulfonamido)-2,4-difluorobenzoic acid

• Inchi： 1S/C12H6Cl2F2N2O4S/c13-10-2-1-9(11(14)17-10)23(21,22)18-8-3-5(12(19)20)6(15)4-7(8)16/h1-4,18H,(H,19,20)
• InChI Key： PNLNBTZHMRZMLD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(N=1)Cl)S(NC1C(=CC(=C(C(=O)O)C=1)F)F)(=O)=O

Computed Properties

• Exact Mass: 381.9393396g/mol
• Monoisotopic Mass: 381.9393396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 5-(2,6-Dichloropyridine-3-sulfonamido)-2,4-difluorobenzoic acid

Introduction to 5-(2,6-Dichloropyridine-3-sulfonamido)-2,4-difluorobenzoic Acid (CAS No. 1259162-04-3)

5-(2,6-Dichloropyridine-3-sulfonamido)-2,4-difluorobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1259162-04-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its dual functionality, featuring both a sulfonamido group and fluorinated aromatic rings. The strategic placement of these functional groups imparts unique chemical properties that make it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 5-(2,6-Dichloropyridine-3-sulfonamido)-2,4-difluorobenzoic acid consists of a benzoic acid core substituted with fluorine atoms at the 2 and 4 positions, a chloropyridine ring at the 3 position, and a sulfonamido group attached to the pyridine ring. This arrangement not only enhances the compound's solubility and bioavailability but also provides multiple sites for further chemical modification. Such structural features are particularly advantageous in drug design, as they allow for fine-tuning of pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a surge in research focused on developing inhibitors targeting various enzymes and receptors involved in cancer progression. The fluorinated aromatic system in 5-(2,6-Dichloropyridine-3-sulfonamido)-2,4-difluorobenzoic acid has been identified as a key moiety that can interact with biological targets with high specificity. Studies have demonstrated that fluorine atoms can modulate metabolic stability and binding affinity, making them indispensable in the design of potent small-molecule inhibitors.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. The sulfonamido group is known to enhance binding interactions with biological targets such as kinases and other enzymes overexpressed in tumor cells. Furthermore, the presence of chlorine atoms in the pyridine ring can improve lipophilicity, facilitating cellular uptake and improving therapeutic efficacy. These features have led to its investigation as a lead compound in several preclinical studies aimed at identifying novel chemotherapeutic agents.

Recent advancements in computational chemistry and molecular modeling have further elucidated the mechanism of action of 5-(2,6-Dichloropyridine-3-sulfonamido)-2,4-difluorobenzoic acid. Researchers have utilized high-throughput virtual screening (HTVS) to identify potential binding pockets on target proteins. These studies have revealed that the compound can effectively inhibit enzymes such as tyrosine kinases, which are critical in signal transduction pathways involved in cancer cell proliferation. The ability to modulate these pathways offers a promising strategy for developing next-generation anticancer therapies.

The synthesis of 5-(2,6-Dichloropyridine-3-sulfonamido)-2,4-difluorobenzoic acid presents unique challenges due to its complex structural features. However, recent improvements in synthetic methodologies have made it more accessible for large-scale production. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have enabled chemists to construct the desired framework with high precision. These advancements are crucial for translating laboratory discoveries into clinical applications.

Beyond its applications in oncology, 5-(2,6-Dichloropyridine-3-sulfonamido)-2,4-difluorobenzoic acid has shown potential in other therapeutic areas. For instance, its structural motif has been explored as a scaffold for developing antimicrobial agents against drug-resistant bacteria. The sulfonamido group is known to disrupt bacterial cell wall synthesis, while the fluorinated aromatic system enhances membrane permeability. Such properties make it an attractive candidate for combating emerging infectious diseases.

The growing interest in 5-(2,6-Dichloropyridine-3-sulfonamido)-2,4-difluorobenzoic acid has also spurred innovation in drug delivery systems. Researchers are investigating novel formulations that can enhance its bioavailability and target specificity. For example, lipid-based nanoparticles have been explored as carriers for this compound, allowing for controlled release at the site of action. Such innovations are essential for maximizing therapeutic outcomes while minimizing side effects.

In conclusion,5-(2,6-Dichloropyridine-3-sulfonamido)-2,4-difluorobenzoic acid (CAS No. 1259162-04-3) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for human health. Its unique structural features and versatile applications make it a promising candidate for developing novel therapeutics across multiple disease areas. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a pivotal role in shaping the future of medicine.